Cas no 2163002-91-1 (2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid)

• Product Name: 2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid
• CAS No: 2163002-91-1
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD34600325
• CID: 5462758
• PubChem ID: 165752638
• Update Time: 2025-06-14

2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z2581608057
• 2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid

• MDL： MFCD34600325
• Inchi： 1S/C12H11NO3/c1-2-11(14)13-6-8-4-3-5-9(12(15)16)10(8)7-13/h2-5H,1,6-7H2,(H,15,16)
• InChI Key： LTHWKCXAVBCXBF-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CC2C=CC=C(C(=O)O)C=2C1

Computed Properties

• Exact Mass: 217.07389321 g/mol
• Monoisotopic Mass: 217.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6
• Molecular Weight: 217.22

Additional information on 2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid

Comprehensive Overview of 2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid (CAS No. 2163002-91-1)

The compound 2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid (CAS No. 2163002-91-1) is a chemically significant molecule that has garnered attention in pharmaceutical and material science research. Its unique structure, featuring an isoindole core and a prop-2-enoyl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammation and metabolic disorders.

One of the key reasons for the growing interest in 2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid is its role as a building block for small-molecule inhibitors. With the rise of precision medicine, scientists are leveraging its scaffold to design compounds that modulate specific biological pathways. For instance, its carboxylic acid group allows for further derivatization, enabling the creation of analogs with enhanced solubility or binding affinity. This adaptability aligns with current trends in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 2163002-91-1 is also being investigated for its potential in material science. The isoindole derivatives are known for their photophysical properties, making them candidates for organic light-emitting diodes (OLEDs) and sensors. As sustainability becomes a global priority, researchers are exploring eco-friendly synthesis routes for such compounds, addressing questions like "How can green chemistry principles be applied to heterocyclic compound synthesis?"—a frequently searched query in academic circles.

The stability and reactivity of 2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid under various conditions are also subjects of ongoing research. For example, its behavior in aqueous versus organic solvents is critical for industrial-scale production. Recent studies have focused on optimizing reaction yields while minimizing byproducts, a concern echoed in forums discussing "scalable synthetic methods." These efforts are pivotal for cost-effective manufacturing, especially as demand for high-purity intermediates grows.

Another area of exploration is the compound's potential in catalysis. Its electron-rich structure could serve as a ligand for metal catalysts, a topic gaining traction in catalytic asymmetric synthesis. This aligns with the broader search trend for "novel chiral auxiliaries" and "efficient C-C bond formation strategies." Such applications highlight the molecule's versatility beyond traditional medicinal uses.

From a commercial standpoint, suppliers of CAS No. 2163002-91-1 are increasingly listing it under categories like "pharmaceutical intermediates" and "research chemicals," reflecting its dual utility. Quality control remains a priority, with analytical techniques such as HPLC and NMR being essential for verifying purity—a point often emphasized in procurement-related searches. This underscores the importance of reliable sourcing for researchers and manufacturers alike.

Looking ahead, the trajectory for 2-(prop-2-enoyl)-2,3-dihydro-1H-isoindole-4-carboxylic acid appears promising. As interdisciplinary research bridges gaps between chemistry, biology, and materials engineering, this compound is poised to play a pivotal role in innovations ranging from targeted therapies to smart materials. Its continued study will likely address pressing questions in both academic and industrial settings, solidifying its relevance in modern science.